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Compound of Interest

Compound Name: C14H18BrN5O2

Cat. No.: B12631912 Get Quote

In-depth Technical Guide: C14H18BrN5O2
An extensive search of chemical databases and scientific literature did not yield a specific,

publicly cataloged compound with the molecular formula C14H18BrN5O2. This suggests that

the molecule in question may be a novel research compound, a proprietary pharmaceutical

intermediate, or that the provided formula may contain a typographical error.

Without the identification of a specific chemical structure, it is not possible to provide a detailed

technical guide covering its molecular weight, experimental protocols, and associated biological

pathways. The generation of quantitative data tables and visualizations is contingent upon the

availability of this foundational information.

For the benefit of researchers, scientists, and drug development professionals who may be

working with a similarly structured molecule, this guide will outline the general methodologies

and theoretical frameworks that would be applied should such a compound be identified.

Section 1: Physicochemical Properties and
Molecular Weight
Once a compound with the formula C14H18BrN5O2 is identified, its fundamental properties

would be characterized.

Table 1: Calculated Physicochemical Properties for C14H18BrN5O2
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Property Value Method

Molecular Formula C14H18BrN5O2 -

Exact Molecular Weight 367.0698 g/mol Calculated

Monoisotopic Mass 367.0698 g/mol Calculated

Elemental Composition C: 45.66% Calculated

H: 4.93%

Br: 21.70%

N: 19.02%

O: 8.69%

Section 2: Hypothetical Experimental Protocols
The following represents a generalized workflow for the characterization and evaluation of a

novel chemical entity.

Synthesis and Purification
The synthesis of a molecule with the complexity of C14H18BrN5O2 would likely involve a

multi-step organic synthesis. A generalized workflow for such a process is depicted below.
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Generalized Synthetic Workflow

Starting Materials

Multi-step Synthesis

Crude Product

Purification (e.g., Chromatography)

Characterization (NMR, MS, etc.)

Pure Compound (C14H18BrN5O2)

Click to download full resolution via product page

Caption: Generalized workflow for chemical synthesis and purification.

Biological Screening
To determine the biological activity of a novel compound, a hierarchical screening process is

typically employed. This would begin with broad, high-throughput screens and progress to

more specific, targeted assays.
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Biological Screening Cascade
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Caption: Typical cascade for biological activity screening.

Section 3: Potential Signaling Pathways
Given the elemental composition, which includes nitrogen and oxygen, it is plausible that a

molecule with the formula C14H18BrN5O2 could interact with various biological signaling

pathways. The presence of bromine also suggests potential for use as a structural probe or

active pharmacophore. A hypothetical interaction with a generic kinase signaling pathway is

illustrated below.
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Hypothetical Kinase Pathway Interaction
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Caption: Potential inhibitory action on a signaling pathway.

Should a specific compound with the molecular formula C14H18BrN5O2 be identified, a more

detailed and targeted technical guide can be developed. Researchers in possession of

structural information for such a compound are encouraged to consult specialized chemical

databases for more specific data.
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To cite this document: BenchChem. [C14H18BrN5O2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12631912#c14h18brn5o2-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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